Cas no 38693-82-2 (5-Methyl-1H-pyrazole-3-carbonitrile)

• Product Name: 5-Methyl-1H-pyrazole-3-carbonitrile
• CAS No: 38693-82-2
• MF: C₅H₅N₃
• MW: 107.113300085068
• MDL: MFCD11934282
• CID: 822869
• Update Time: 2025-04-19

5-Methyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Pyrazole-3-carbonitrile
• 3-METHYLPYRAZOLE-5-CARBONITRILE
• 3-Cyano-5-methylpyrazole
• AB0024623
• ST24029517
• W5930
• 5-Methyl-1H-pyrazole-3-carbonitrile

• MDL： MFCD11934282
• Inchi： 1S/C5H5N3/c1-4-2-5(3-6)8-7-4/h2H,1H3,(H,7,8)
• InChI Key： XTBXUVDOFGVBLP-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Topological Polar Surface Area: 52.5

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 323.9±22.0 ºC (760 Torr),
• Flash Point: 115.6±7.5 ºC,
• Solubility: Slightly soluble (1.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides